![molecular formula C14H12N2O5 B7627645 Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate](/img/structure/B7627645.png)
Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate
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Overview
Description
Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate, also known as MPNB, is a chemical compound that has been widely studied for its potential applications in scientific research. MPNB is a member of the nitrobenzoate family of compounds and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate involves its ability to interact with specific enzymes and proteins in cells. When this compound is cleaved by an enzyme such as caspase, it releases a fluorescent molecule that can be detected using fluorescence microscopy or spectroscopy. This allows researchers to track the activity of the enzyme in real-time and study its role in various biological processes.
Biochemical and Physiological Effects
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating caspases. This compound has also been found to inhibit the activity of protein kinases, which are involved in cell signaling and regulation.
Advantages and Limitations for Lab Experiments
One of the advantages of using Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate in lab experiments is its high sensitivity and specificity for detecting enzyme activity. It is also relatively easy to synthesize and purify, making it a cost-effective tool for researchers. However, one limitation of using this compound is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate. One area of interest is the development of new fluorescent probes based on the structure of this compound, which could be used to detect the activity of other enzymes and proteins. Another area of research is the optimization of the synthesis method for this compound, which could lead to the development of more efficient and cost-effective methods for producing the compound. Finally, there is potential for this compound to be used in the development of new drugs for the treatment of cancer and other diseases, based on its ability to induce apoptosis in cancer cells.
Synthesis Methods
The synthesis of Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate involves the reaction of 5-methoxypyridin-3-amine with 3,5-dinitrobenzoic acid in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction is carried out in anhydrous dichloromethane at room temperature for several hours, followed by purification using column chromatography to obtain the final product.
Scientific Research Applications
Methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate has been found to have a range of potential applications in scientific research. One of its primary uses is as a fluorescent probe for detecting the activity of enzymes such as caspases, which are involved in programmed cell death. This compound has also been used as a tool for studying the mechanisms of action of other compounds, such as inhibitors of protein kinases.
Properties
IUPAC Name |
methyl 3-(5-methoxypyridin-3-yl)-5-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2O5/c1-20-13-6-11(7-15-8-13)9-3-10(14(17)21-2)5-12(4-9)16(18)19/h3-8H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXFBWQVXYBVODO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=C1)C2=CC(=CC(=C2)[N+](=O)[O-])C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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